N-(4-(dimethylamino)phenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H19N3O4S/c1-12(17(22)19-13-8-10-14(11-9-13)20(2)3)21-18(23)15-6-4-5-7-16(15)26(21,24)25/h4-12H,1-3H3,(H,19,22)
• InChI Key: CWSYTJRSUQCPAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)N(C)C)N2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

N-(4-(dimethylamino)phenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide is a useful research compound. Its molecular formula is C18H19N3O4S and its molecular weight is 373.43. The purity is usually 95%.
BenchChem offers high-quality N-(4-(dimethylamino)phenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(dimethylamino)phenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Design and Chemical Synthesis

Research has highlighted the significance of N-(4-(dimethylamino)phenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide in the design and synthesis of novel chemical entities. The compound's structure has been utilized in the development of new synthetic routes, demonstrating its versatility as a precursor in organic synthesis. For instance, studies have shown its role in the synthesis of complex molecules, providing insights into new synthetic strategies that could be applied in the development of pharmacologically active compounds (T. Harrison et al., 2001; B. V. Kendre et al., 2015).

Pharmacological Research

In pharmacological research, the compound has been part of studies exploring its efficacy in various models, focusing on its receptor affinity and mechanisms of action. Its role in modulating biological pathways provides valuable information for drug development, especially in areas such as neuroprotection and the treatment of neurological disorders (Gema C González-Muñoz et al., 2011).

Material Science and Nanotechnology

The compound's unique structural features have implications for material science and nanotechnology, where it has been explored for its potential in the development of new materials with specific optical or electronic properties. For instance, its application in the synthesis of novel chalcone derivative compounds suggests its utility in creating materials with desirable nonlinear optical absorption characteristics (K. Rahulan et al., 2014).

Antimicrobial and Anti-inflammatory Agents

Several studies have investigated the compound's derivatives for antimicrobial and anti-inflammatory properties, contributing to the search for new therapeutic agents. The synthesis and evaluation of novel derivatives have shown promising results in combating microbial infections and reducing inflammation, highlighting the compound's potential in medicinal chemistry (B. V. Kendre et al., 2015).

Mechanism of Action

Target of action

The compound contains a benzothiadiazine-1,1-dioxide ring , which is a common feature in many pharmacologically active compounds. This ring structure can interact with various biological targets, including enzymes, receptors, and ion channels .

Mode of action

The interaction between the compound and its target typically involves the formation of non-covalent bonds, such as hydrogen bonds and van der Waals interactions. The presence of the dimethylamino group and the benzothiadiazine-1,1-dioxide ring could influence the compound’s binding affinity and selectivity for its target .

Biochemical pathways

The exact pathways affected by this compound would depend on its specific target. Benzothiadiazine-1,1-dioxide derivatives have been reported to exhibit antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities, among others . These activities suggest that the compound could potentially interfere with a wide range of biochemical pathways.